Cas no 86891-03-4 (sodium acetylacetonate monohydrate)

sodium acetylacetonate monohydrate structure
86891-03-4 structure
Product Name:sodium acetylacetonate monohydrate
CAS No:86891-03-4
MF:C5H9NaO3
MW:140.112932920456
MDL:MFCD09752605
CID:90957
PubChem ID:74765111
Update Time:2025-09-21

sodium acetylacetonate monohydrate Chemical and Physical Properties

Names and Identifiers

    • sodium acetylacetonate monohydrate
    • Sodium 2,4-pentanedionate hydrate
    • SODIUM 2,4-PENTANEDIONATE
    • 2,4-PENTANEDIONE SODIUM SALT
    • 2,4-PENTANEDIONE,SODIUM DERIVATIVE
    • ACETYLACETONE,SODIUM DERIVATIVE
    • Na(acac)*H2O
    • Na(acetylacetonato)*H2O
    • SODIUM ACETYLACETONATE
    • sodium acetylacetonate hydrate
    • sodium pentane-2,4-dionate monohydrate
    • 2,4-Pentanedione, ion(1-), sodium, monohydrate (9CI)
    • Acetylacetone sodium salt, monohydrate
    • Sodium acetylacetonate hydrate;Sodium acetylacetonate monohydrate;Sodium 2,4-pentanedionate hydrate
    • BCP15074
    • 86891-03-4
    • 2,4-Pentanedione,ion(1-), sodium, hydrate
    • sodium (E)-4-oxopent-2-en-2-olate hydrate
    • Sodium 2,4-pentanedionate hydrate, 95%
    • Sodium;4-oxopent-2-en-2-olate;hydrate
    • MDL： MFCD09752605
    • Inchi： 1S/C5H7O2.Na.H2O/c1-4(6)3-5(2)7;;/h3H,1-2H3;;1H2/q-1;+1;
    • InChI Key： SGBUDUYYJQXPFY-UHFFFAOYSA-N
    • SMILES： [Na+].O=C(C)[CH-]C(C)=O.O

Computed Properties

  • Exact Mass: 140.04500
  • Monoisotopic Mass: 140.045
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 257
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 4
  • XLogP3: 1.4
  • Topological Polar Surface Area: 63.1

Experimental Properties

  • Color/Form: Not determined
  • Melting Point: 230 °C (dec.)(lit.)
  • Water Partition Coefficient: Soluble in water.
  • PSA: 49.36000
  • LogP: 0.84540
  • Sensitiveness: Hygroscopic
  • Solubility: Not determined

sodium acetylacetonate monohydrate Security Information

  • WGK Germany：3
  • Hazard Category Code： 20/21/22-36/37/38-40
  • Safety Instruction： S26-S36-S37-S39
  • FLUKA BRAND F CODES：3
  • Hazardous Material Identification： Xn
  • Risk Phrases：R20/21/22; R36/37/38; R40
  • TSCA：Yes

sodium acetylacetonate monohydrate Customs Data

  • HS CODE：2915900090
  • Customs Data：

    China Customs Code:

    2915900090

    Overview:

    2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%

sodium acetylacetonate monohydrate Pricemore >>

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sodium acetylacetonate monohydrate Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:86891-03-4)乙酰丙酮钠
Order Number:LE1762652
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:36
Price ($):discuss personally
Email:18501500038@163.com

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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:86891-03-4)乙酰丙酮钠
LE1762652
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
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